Cas no 1260847-57-1 (8-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine)

• Product Name: 8-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
• CAS No: 1260847-57-1
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 1081775
• PubChem ID: 71748485
• Update Time: 2025-06-08

8-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
• 1260847-57-1
• AKOS017514970
• DTXSID50857586
• Pyrido[2,3-b]pyrazine, 1,2,3,4-tetrahydro-8-methyl-

• Inchi： 1S/C8H11N3/c1-6-2-3-10-8-7(6)9-4-5-11-8/h2-3,9H,4-5H2,1H3,(H,10,11)
• InChI Key： FBOPIMIRKZAARO-UHFFFAOYSA-N
• SMILES： N1C2C(C)=CC=NC=2NCC1

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 8-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine

Introduction to 8-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyazine (CAS No. 1260847-57-1)

8-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyazine, identified by the chemical compound code CAS No. 1260847-57-1, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydropyridopyrazine class, a structural motif known for its broad pharmacological potential. The unique arrangement of nitrogen atoms in its core structure imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery initiatives.

The tetrahydropyrido[2,3-b]pyazine scaffold is particularly intriguing due to its ability to mimic natural product architectures while offering synthetic flexibility. This structural framework has been explored in various therapeutic contexts, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. The presence of a methyl substituent at the 8-position (8-Methyl group) further modulates the pharmacokinetic and pharmacodynamic profiles of the compound, enhancing its potential as a lead molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 8-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyazine with biological targets with higher precision. Studies indicate that this compound exhibits promising binding affinity for enzymes and receptors involved in neurodegenerative diseases. For instance, preliminary docking studies have suggested that it may interact with monoamine oxidase (MAO) and cyclooxygenase (COX) enzymes, which are key players in the pathophysiology of conditions such as Parkinson’s disease and rheumatoid arthritis.

In the realm of medicinal chemistry, the synthesis of 8-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyazine has been optimized through multi-step organic transformations. The development of efficient synthetic routes not only facilitates large-scale production but also allows for structural diversification through combinatorial chemistry approaches. This has led to the generation of a library of derivatives that can be screened for enhanced bioactivity and reduced toxicity.

One of the most compelling aspects of 8-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyazine is its potential as a prodrug or precursor for bioactive molecules. By serving as a pharmacophoric core, it can be functionalized to introduce additional pharmacological properties. For example, modifications at the 5- or 6-position could introduce hydrophilic or lipophilic groups to modulate solubility and membrane permeability. Such modifications are crucial for optimizing drug delivery systems and improving therapeutic efficacy.

The pharmacological evaluation of 8-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyazine has revealed intriguing biological activities. In vitro assays have demonstrated its ability to inhibit inflammatory pathways by modulating cytokine release and neutrophil activation. Additionally, preclinical studies suggest that it may exhibit neuroprotective effects by attenuating oxidative stress and preventing neuronal cell death. These findings underscore its potential as a therapeutic agent in neurodegenerative disorders.

The development of novel drug candidates often involves rigorous safety assessments to ensure their suitability for clinical translation. The tetrahydropyrido[2,3-b]pyazine scaffold has been well-documented for its favorable safety profile in several preclinical models. However， further studies are necessary to fully characterize the toxicological profile of 8-Methyl-1，2，3，4-tetrahydropyrido[2，3-b]pyazine。 These studies will focus on assessing organ-specific toxicity、metabolic stability、and potential drug-drug interactions.

Advances in high-throughput screening (HTS) technologies have accelerated the discovery pipeline for 8-Methyl-1，2，3，4-tetrahydropyrido[2，3-b]pyazine derivatives。 By leveraging automated platforms， researchers can rapidly evaluate thousands of compounds against diverse biological targets， identifying lead candidates with high affinity and selectivity。 This approach has been instrumental in identifying novel therapeutic agents that may address unmet medical needs。

The integration of artificial intelligence (AI) into drug discovery workflows has further enhanced the potential of 8-Methyl-1，2，3，4-tetrahydropyrido[2，3-b]pyazine as a lead compound。 AI-driven algorithms can predict optimal modifications based on structural features and biological activity data， streamlining the optimization process。 These technologies are particularly valuable in identifying compounds that exhibit multifunctional activities， such as dual inhibition or allosteric modulation。

The future direction of research on 8-Methyl-1，2，3，4-tetrahydropyrido[2，3-b]pyazine will likely focus on translating preclinical findings into clinical trials。 Collaborative efforts between academic institutions、pharmaceutical companies、and regulatory agencies will be essential in advancing this compound through the drug development pipeline。 Additionally， exploring novel synthetic methodologies and biocatalytic approaches will continue to expand the chemical space available for derivative design。

In conclusion,8-Methyl-1，2，3，4-tetrahydropyrido[2，3-b]pyazine (CAS No. 1260847-57-1) represents a promising candidate for therapeutic intervention across multiple disease indications。 Its unique structural features、favorable pharmacokinetic properties、and demonstrated biological activities make it an attractive scaffold for further medicinal chemistry exploration。 As research progresses، this compound is poised to contribute significantly to advancements in human health through innovative drug development strategies。